1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-N-(4-methoxybenzyl)piperidine-3-carboxamide

• IUPAC Name: 1-[2-(3,4-dimethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]-N-[(4-methoxyphenyl)methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C28H31N5O2/c1-19-6-9-22(15-20(19)2)25-16-26-27(29-12-14-33(26)31-25)32-13-4-5-23(18-32)28(34)30-17-21-7-10-24(35-3)11-8-21/h6-12,14-16,23H,4-5,13,17-18H2,1-3H3,(H,30,34)
• InChI Key: NPKNNBWEQMBPGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)N4CCCC(C4)C(=O)NCC5=CC=C(C=C5)OC)C
• Molecular Formula: C28H31N5O2
• Molecular Weight: 469.6 g/mol

Description

Pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives are a new set of small molecules that have been synthesized as novel CDK2 targeting compounds. They have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology.

Synthesis Analysis

The synthesis of these compounds was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The synthesis of 2,3-diaryl-substituted pyrazolo[1,5-a]pyridines in moderate to good yields under metal-free and mild conditions is described.

Molecular Structure Analysis

The molecular structure of these compounds features the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds.

Chemical Reactions Analysis

The intramolecular cyclization of the oxime substrates is mediated by PPh3/I2, which leads directly to pyrazolo[1,5-a]pyridines without the formation of a 2H-azirine intermediate.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are tunable. For example, the absorption and emission behaviors can be improved with electron-donating groups at position 7 on the fused ring.

Mechanism of Action

These compounds have shown significant inhibitory activity against CDK2/cyclin A2. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.